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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392 Get Quote

An In-depth Technical Guide to n-Octyl Benzene: Synonyms, Identifiers, and Applications

This technical guide provides a comprehensive overview of n-octyl benzene, a versatile

aromatic hydrocarbon. Aimed at researchers, scientists, and drug development professionals,

this document details its chemical identifiers, physical and chemical properties, and significant

applications, with a focus on its role in pharmaceutical synthesis.

Chemical Synonyms and Identifiers
n-Octyl benzene is known by several names and is cataloged in numerous chemical

databases. Accurate identification is crucial for research and regulatory purposes.

Table 1: Synonyms and Identifiers for n-Octyl Benzene
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Identifier Type Value

Systematic Name 1-Phenyloctane

Common Names n-Octylbenzene, Octylbenzene, Phenyloctane

CAS Registry No. 2189-60-8[1][2][3][4]

Molecular Formula C₁₄H₂₂[1][2][4]

IUPAC Name octylbenzene[4]

PubChem CID 16607

EINECS No. 218-582-1[4]

InChI
InChI=1S/C14H22/c1-2-3-4-5-6-8-11-14-12-9-7-

10-13-14/h7,9-10,12-13H,2-6,8,11H2,1H3[4]

InChIKey CDKDZKXSXLNROY-UHFFFAOYSA-N[4]

SMILES CCCCCCCCC1=CC=CC=C1[2][4]

Physicochemical Properties
The physical and chemical characteristics of n-octyl benzene are summarized below, providing

essential data for its handling, application, and analysis.

Table 2: Physicochemical Properties of n-Octyl Benzene
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Property Value

Molecular Weight 190.32 g/mol [1][2]

Appearance Light yellow liquid[1]

Odor Mild aromatic[1]

Melting Point -36 °C[5]

Boiling Point 261-263 °C[5]

Density 0.858 g/mL at 25 °C[5]

Flash Point 107 °C

Solubility in Water Immiscible[5]

Purity (typical) ≥98.0% (GC)[6]

Experimental Protocols
n-Octyl benzene is a key starting material in the synthesis of various fine chemicals and

pharmaceuticals. A notable application is in the production of Fingolimod, an

immunomodulating drug.

Synthesis of Fingolimod from n-Octyl Benzene
A concise synthetic route for Fingolimod (FTY-720) utilizes n-octyl benzene as a primary

reactant. The overall process involves a Friedel-Crafts acylation, a reduction step, a double

Henry reaction, and a final hydrogenation.[1][2][7]

Experimental Procedure:

Friedel-Crafts Acylation:

To a flame-dried 500 mL 4-necked flask, add n-octylbenzene (24.39 g, 0.128 mol) and

hexane (158 mL).

Cool the mixture to 5°C.
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Add a solution of 3-bromopropanoyl chloride (25.0 g, 0.146 mol) dropwise.

Subsequently, add AlCl₃ (19.55 g, 0.147 mol) in portions, maintaining the reaction

temperature below 10°C.[2]

Subsequent Steps:

The product of the acylation is then subjected to a series of reactions including reduction,

a double Henry reaction, and finally hydrogenation to yield Fingolimod.[1][2][7]

The following diagram illustrates the workflow for the synthesis of Fingolimod starting from n-

octyl benzene.
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Starting Materials

Step 1: Friedel-Crafts Acylation

Intermediate Product

Subsequent Reactions

Final Product

n-Octylbenzene

Friedel-Crafts Acylation
(AlCl3 catalyst, Hexane solvent)

3-Bromopropanoyl Chloride

Acylated Intermediate

Reduction

Double Henry Reaction

Hydrogenation

Fingolimod (FTY-720)
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Step 1: Formation of Electrophile

Step 2: Electrophilic Attack

Step 3: Deprotonation

R-X + AlCl3 R+ + [AlCl3X]-Generation of carbocation

Arenium Ion (Resonance Stabilized)Benzene Ring Attack by π-electrons

Alkylbenzene + HX + AlCl3[AlCl3X]- Restoration of aromaticity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [n-octyl benzene synonyms and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124392#n-octyl-benzene-synonyms-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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